Cas no 1214370-68-9 (2,6-Bis(2-fluorophenyl)-3-nitropyridine)

• Product Name: 2,6-Bis(2-fluorophenyl)-3-nitropyridine
• CAS No: 1214370-68-9
• MF: C₁₇H₁₀F₂N₂O₂
• MW: 312.270310878754
• CID: 4909695
• Update Time: 2025-06-08

2,6-Bis(2-fluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(2-fluorophenyl)-3-nitropyridine
• 2,6-Bis(2-fluorophenyl)-3-nitropyridine

• Inchi： 1S/C17H10F2N2O2/c18-13-7-3-1-5-11(13)15-9-10-16(21(22)23)17(20-15)12-6-2-4-8-14(12)19/h1-10H
• InChI Key： ORHUOOUEFNLKST-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(=CC=C(C2C=CC=CC=2F)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.071
• Monoisotopic Mass: 312.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,6-Bis(2-fluorophenyl)-3-nitropyridine

Introduction to 2,6-Bis(2-fluorophenyl)-3-nitropyridine (CAS No. 1214370-68-9) in Modern Chemical Research

2,6-Bis(2-fluorophenyl)-3-nitropyridine, identified by the CAS number 1214370-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of fluorine substituents and a nitro group, contribute to its unique chemical properties and make it a valuable scaffold for further functionalization and derivatization.

The< strong>fluorine atoms in the 2-position of the phenyl rings introduce electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. This makes 2,6-Bis(2-fluorophenyl)-3-nitropyridine a versatile intermediate in synthetic chemistry, enabling the preparation of more complex derivatives with tailored biological activities. The< strong>nitro group at the 3-position of the pyridine ring further enhances its reactivity, allowing for various chemical transformations such as reduction to an amine or diazotization reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyridine derivatives. Studies have demonstrated that these compounds can exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The< strong>fluorinated nitropyridines, such as 2,6-Bis(2-fluorophenyl)-3-nitropyridine, have shown particular promise in preclinical studies due to their ability to interact with biological targets in novel ways.

One of the most compelling aspects of 2,6-Bis(2-fluorophenyl)-3-nitropyridine is its utility as a building block for the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The< strong>fluorine substituents enhance binding affinity and metabolic stability, making these derivatives more effective in vivo. Additionally, the< strong>nitro group provides a handle for further chemical modifications, allowing for fine-tuning of pharmacokinetic properties.

The< strong>CAS number 1214370-68-9 is a critical identifier for this compound, ensuring accurate documentation and tracking in research settings. This standardized classification facilitates collaboration among scientists and helps maintain consistency in experimental protocols. The availability of high-purity samples under this CAS number is essential for rigorous biochemical assays and structural elucidation studies.

Recent advancements in computational chemistry have further enhanced the understanding of 2,6-Bis(2-fluorophenyl)-3-nitropyridine's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped predict binding affinities and identify key residues involved in molecular recognition, accelerating the development of novel therapeutic agents.

The< strong>synthetic pathways for 2,6-Bis(2-fluorophenyl)-3-nitropyridine have been optimized to ensure high yields and purity. Modern synthetic techniques, including palladium-catalyzed cross-coupling reactions and flow chemistry methods, have improved accessibility to this compound. These advancements have enabled researchers to explore its potential applications more efficiently.

In conclusion, 2,6-Bis(2-fluorophenyl)-3-nitropyridine (CAS No. 1214370-68-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.